Cas no 27993-42-6 (3-Methyl-1-phenylpentan-2-one)
3-Methyl-1-phenylpentan-2-one structure
Product Name:3-Methyl-1-phenylpentan-2-one
CAS No:27993-42-6
MF:C12H16O
MW:176.254843711853
CID:2839040
PubChem ID:13004937
Update Time:2025-04-21
3-Methyl-1-phenylpentan-2-one Chemical and Physical Properties
Names and Identifiers
-
- DTXSID00514839
- DTXCID10465646
- 27993-42-6
- 3-Methyl-1-phenylpentan-2-one
- SCHEMBL7153908
-
- Inchi: 1S/C12H16O/c1-3-10(2)12(13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key: IJTQSJQDJKSMPC-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)C(C)CC
Computed Properties
- Exact Mass: 176.120115130Da
- Monoisotopic Mass: 176.120115130Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
3-Methyl-1-phenylpentan-2-one Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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